N-(3-Bromophenyl)-4-hydroxy-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide

• Molecular Formula: C19H17BrN2O3
• Molecular Weight: 401.3 g/mol
• IUPAC Name: N-(3-bromophenyl)-4-hydroxy-2-oxo-1-propylquinoline-3-carboxamide
• InChI: InChI=1S/C19H17BrN2O3/c1-2-10-22-15-9-4-3-8-14(15)17(23)16(19(22)25)18(24)21-13-7-5-6-12(20)11-13/h3-9,11,23H,2,10H2,1H3,(H,21,24)
• InChI Key: ASKLBIJDPSABNE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NC3=CC(=CC=C3)Br)O

Description

N-(3-Bromophenyl)-4-hydroxy-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide: is an organic compound that belongs to the class of quinoline derivatives This compound is characterized by the presence of a bromophenyl group, a hydroxy group, and a quinoline carboxamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(3-Bromophenyl)-4-hydroxy-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through a Friedländer synthesis, which involves the condensation of aniline derivatives with carbonyl compounds.

Introduction of the Bromophenyl Group: The bromophenyl group can be introduced via a Suzuki-Miyaura coupling reaction, which involves the reaction of a boronic acid derivative with a brominated aromatic compound in the presence of a palladium catalyst.

Hydroxylation and Carboxamidation: The hydroxy and carboxamide groups can be introduced through subsequent functional group transformations, such as hydroxylation using appropriate oxidizing agents and carboxamidation using amide coupling reagents.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and process optimization to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The hydroxy group in the compound can undergo oxidation to form a ketone or aldehyde derivative.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The bromophenyl group can participate in nucleophilic aromatic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used in substitution reactions.

Major Products:

Oxidation: Formation of quinoline ketones or aldehydes.

Reduction: Formation of quinoline alcohols.

Substitution: Formation of various substituted quinoline derivatives.

Scientific Research Applications

Chemistry:

• Used as a building block in the synthesis of more complex organic molecules.
• Employed in the development of novel catalysts and ligands for organic reactions .

Biology:

• Investigated for its potential as an antimicrobial and antifungal agent.
• Studied for its interactions with biological macromolecules such as proteins and nucleic acids .

Medicine:

• Explored for its potential as a therapeutic agent in the treatment of cancer and infectious diseases.
• Evaluated for its pharmacokinetic and pharmacodynamic properties in preclinical studies .

Industry:

• Utilized in the development of advanced materials and coatings.
• Applied in the synthesis of specialty chemicals and intermediates for various industrial processes .

Mechanism of Action

The mechanism of action of N-(3-Bromophenyl)-4-hydroxy-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide involves its interaction with specific molecular targets and pathways. The compound is known to:

Inhibit Enzymatic Activity: It can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access.

Modulate Signal Transduction Pathways: It can interfere with cellular signaling pathways, leading to altered cellular responses.

Induce Apoptosis: In cancer cells, it can induce programmed cell death (apoptosis) by activating pro-apoptotic proteins and pathways.

Comparison with Similar Compounds

• N-(3-Bromophenyl)-4-hydroxy-2-oxo-1-ethyl-1,2-dihydro-3-quinolinecarboxamide
• N-(3-Bromophenyl)-4-hydroxy-2-oxo-1-methyl-1,2-dihydro-3-quinolinecarboxamide
• N-(3-Bromophenyl)-4-hydroxy-2-oxo-1-butyl-1,2-dihydro-3-quinolinecarboxamide

Comparison:

• Structural Differences: The primary difference lies in the length and nature of the alkyl chain attached to the quinoline core.
• Chemical Properties: These structural variations can lead to differences in solubility, stability, and reactivity.
• Biological Activity: The length of the alkyl chain can influence the compound’s ability to interact with biological targets, affecting its potency and efficacy .